3-(2-oxo-2-(4-(4-oxothieno[3,2-d][1,2,3]triazin-3(4H)-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[2-oxo-2-[4-(4-oxothieno[3,2-d]triazin-3-yl)piperidin-1-yl]ethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C19H17N5O4S/c25-16(11-23-14-3-1-2-4-15(14)28-19(23)27)22-8-5-12(6-9-22)24-18(26)17-13(20-21-24)7-10-29-17/h1-4,7,10,12H,5-6,8-9,11H2
• InChI Key: UCDZZMLWXLSQOB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=C(C=CS3)N=N2)C(=O)CN4C5=CC=CC=C5OC4=O
• Molecular Formula: C19H17N5O4S
• Molecular Weight: 411.4 g/mol

Description

3-(2-oxo-2-(4-(4-oxothieno[3,2-d][1,2,3]triazin-3(4H)-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C19H17N5O4S and its molecular weight is 411.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• 5-HT2 Antagonist Activity : A study by Watanabe et al. (1992) explored the synthesis and serotonin (5-HT2) antagonist activity of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives. They identified compounds with potent 5-HT2 antagonist activity, highlighting the potential of such structures in developing therapeutic agents for disorders influenced by serotonin systems, such as depression or schizophrenia Watanabe et al., 1992.

• Antimicrobial Activity : Fandaklı et al. (2012) synthesized new 1,2,4-triazol-3-one derivatives and evaluated their antimicrobial activity. The study revealed that certain Mannich bases derived from these compounds exhibited significant activity against various microorganisms, suggesting their potential application in developing new antimicrobial agents Fandaklı et al., 2012.

• Antifungal Agents : Sangshetti and Shinde (2010) reported the synthesis of novel 1,2,4-triazines with antifungal activity, particularly against Candida albicans, Aspergillus niger, and Cryptococcus neoformans. This suggests the application of such compounds in the development of antifungal therapeutics Sangshetti & Shinde, 2010.